- Microbial biotransformation of kurarinone by Cunninghamella echinulata AS 3.3400, Journal of Asian Natural Products Research, 2012, 14(11), 1002-1007
Cas no 1478506-66-9 ((2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one)
1478506-66-9 structure
Product Name:(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one
CAS No:1478506-66-9
MF:C32H40O11
MW:600.65341091156
CID:5616387
Update Time:2024-02-03
(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one Chemical and Physical Properties
Names and Identifiers
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- (2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one
-
- Inchi: 1S/C32H40O11/c1-15(2)6-7-17(16(3)4)10-20-24(42-32-30(39)29(38)28(37)26(14-33)43-32)13-25(40-5)27-22(36)12-23(41-31(20)27)19-9-8-18(34)11-21(19)35/h6,8-9,11,13,17,23,26,28-30,32-35,37-39H,3,7,10,12,14H2,1-2,4-5H3/t17-,23+,26-,28-,29+,30-,32-/m1/s1
- InChI Key: ZPCQJRNGWRHPCY-KLWBLSHJSA-N
- SMILES: [C@H]1(C2=CC=C(O)C=C2O)OC2=C(C[C@H](C(C)=C)C/C=C(/C)\C)C(O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)=CC(OC)=C2C(=O)C1
Experimental Properties
- Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 31-232 °C
- Boiling Point: 847.1±65.0 °C(Predicted)
- pka: 9.15±0.40(Predicted)
(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetone , Water ; 5 d, pH 7.2 - 7.4, 28 °C
Reference
(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one Raw materials
(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one Preparation Products
- Sophoraflavanone G (97938-30-2)
- (2S)-8-[(2S)-4,5-Dihydroxy-2-(1-hydroxy-1-methylethyl)-5-methylhexyl]-2-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (1478771-35-5)
- (2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one (1478506-66-9)
(2S)-2-(2,4-Dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-methoxy-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-4H-1-benzopyran-4-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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